Cas no 941915-31-7 (N-(4-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide)

• Product Name: N-(4-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide
• CAS No: 941915-31-7
• MF: C₂₁H₁₈FN₅O₂
• MW: 391.398327350616
• CID: 5967447
• PubChem ID: 16846533
• Update Time: 2025-07-09

N-(4-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide
• 6H-Pyrazolo[3,4-d]pyridazine-6-acetamide, N-(4-fluorophenyl)-1,7-dihydro-4-methyl-1-(2-methylphenyl)-7-oxo-
• F2459-0467
• N-(4-fluorophenyl)-2-[4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]acetamide
• 941915-31-7
• N-(4-fluorophenyl)-2-(4-methyl-7-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide
• AKOS024649656
• N-(4-fluorophenyl)-2-[4-methyl-1-(2-methylphenyl)-7-oxopyrazolo[3,4-d]pyridazin-6-yl]acetamide

• Inchi： 1S/C21H18FN5O2/c1-13-5-3-4-6-18(13)27-20-17(11-23-27)14(2)25-26(21(20)29)12-19(28)24-16-9-7-15(22)8-10-16/h3-11H,12H2,1-2H3,(H,24,28)
• InChI Key： ILGRACKUZXQULH-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=C(F)C=C2)=O)N=C(C)C2C=NN(C3=CC=CC=C3C)C1=2

Computed Properties

• Exact Mass: 391.14445300g/mol
• Monoisotopic Mass: 391.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.6Ų

Additional information on N-(4-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamide

Comprehensive Overview of N-(4-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide (CAS No. 941915-31-7)

The compound N-(4-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide (CAS No. 941915-31-7) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a pyrazolo[3,4-d]pyridazine core, makes it a subject of interest for scientists exploring novel therapeutic agents. The presence of a 4-fluorophenyl group and a 2-methylphenyl substituent further enhances its uniqueness, offering opportunities for targeted drug design and development.

In recent years, the demand for heterocyclic compounds like N-(4-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential applications in kinase inhibition and anti-inflammatory pathways, which align with current trends in personalized medicine. The compound's CAS No. 941915-31-7 is frequently searched in academic databases, reflecting its growing relevance in preclinical studies.

The synthesis of N-(4-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide involves multi-step organic reactions, including cyclization and amide coupling. These processes are critical for achieving high purity and yield, which are essential for its use in high-throughput screening (HTS) assays. The compound's pyridazine moiety is particularly noteworthy, as it is a common scaffold in drugs targeting central nervous system (CNS) disorders, a hot topic in modern pharmacology.

From a structural perspective, the fluorine atom in the 4-fluorophenyl group enhances the compound's metabolic stability, a key consideration in drug development. This feature is often discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Additionally, the 2-methylphenyl group contributes to lipophilicity, which can influence the compound's blood-brain barrier permeability—a critical factor for CNS-targeted therapies.

The growing interest in N-(4-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide is also driven by its potential role in cancer research. Preliminary studies suggest that its pyrazolo[3,4-d]pyridazine core may interact with specific protein kinases involved in tumor progression. This aligns with the broader scientific community's focus on targeted cancer therapies, a topic frequently searched in relation to CAS No. 941915-31-7.

In summary, N-(4-fluorophenyl)-2-4-methyl-1-(2-methylphenyl)-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-ylacetamide represents a promising candidate for further investigation in drug discovery. Its unique chemical structure, combined with its potential applications in kinase inhibition and CNS disorders, makes it a valuable subject for researchers. As the scientific community continues to explore its properties, the compound's CAS No. 941915-31-7 will likely remain a key identifier in academic and industrial research.